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Compound of Interest |

2-Hydroxy-4,4-
Compound Name:
dimethylcyclohexan-1-one

Cat. No.: B13322028

Get Quote

2-Hydroxy-4,4-dimethylcyclohexan-1-one (CAS No. 1537263-29-8) is a bifunctional organic

molecule belonging to the a-hydroxy ketone class. Its structure, featuring a secondary alcohol
adjacent to a ketone on a cyclohexyl scaffold, makes it a valuable intermediate in synthetic
organic chemistry. The gem-dimethyl group at the C4 position provides steric bulk and prevents
enolization at the C5 position, thereby simplifying its reaction profile and making it an attractive
building block for more complex molecular architectures.

While direct and extensive biological data for this specific compound are not widely available in
public literature, the broader class of a-hydroxy cyclohexanone derivatives represents a
scaffold with significant potential for diverse pharmacological activities.[1] For researchers and
drug development professionals, understanding the synthesis, characterization, and potential
applications of this molecule provides a foundation for exploring novel chemical entities. This
guide synthesizes established chemical principles and data from structurally related analogs to
provide a comprehensive technical overview.

Physicochemical and Spectroscopic Profile
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The accurate characterization of a compound is fundamental to its application. Below is a
summary of the known and predicted properties of 2-hydroxy-4,4-dimethylcyclohexan-1-one.

Value | Predicted

Property L. Source | Rationale
Characteristics

CAS Number 1537263-29-8

Molecular Formula CsH1402

Molecular Weight 142.20 g/mol [1]

Physical Form

Predicted to be a liquid or low-

melting solid at room

temperature.

Based on analogs like 4,4-
dimethylcyclohexanone (m.p.
38-39°C) and the presence of
a polar hydroxyl group.[2]

IR Spectroscopy (Predicted)

~3400 cm~t (O-H stretch,
broad), ~1715 cm~1 (C=0
stretch, sharp)

Characteristic frequencies for
hydroxyl and saturated ketone

groups.[3][4]

13C NMR Spectroscopy
(Predicted)

~205-215 ppm (C=0), ~70-80
ppm (CH-OH)

Based on typical chemical
shifts for ketone and alcohol

carbons in similar cyclic

systems.[5]

Synthesis and Mechanism: A Protocol for a-
Hydroxylation

The most direct and regioselective method for preparing 2-hydroxy-4,4-dimethylcyclohexan-
1-one is through the a-hydroxylation of its parent ketone, 4,4-dimethylcyclohexanone. This is
typically achieved by forming a specific enolate and then trapping it with an electrophilic oxygen
source. The use of a bulky, non-nucleophilic base like lithium diisopropylamide (LDA) at low
temperatures favors the formation of the kinetic enolate at the less-hindered a-position (C2),
which is crucial for regioselectivity.[6]

The workflow involves two key stages: formation of the kinetic silyl enol ether followed by
oxidation. Trapping the enolate as a silyl enol ether provides a stable intermediate that can be
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Caption: Synthetic workflow for 2-hydroxy-4,4-dimethylcyclohexan-1-one.

Experimental Protocol: Synthesis via Enolate Oxidation

This protocol describes a reliable method for the a-hydroxylation of 4,4-
dimethylcyclohexanone.

Materials & Reagents:

4,4-Dimethylcyclohexanone (CAS: 4255-62-3)

» Diisopropylamine

e n-Butyllithium (n-BuLi) in hexanes

e Chlorotrimethylsilane (TMSCI), distilled

o meta-Chloroperoxybenzoic acid (m-CPBA)

o Tetrabutylammonium fluoride (TBAF) solution (1M in THF)
e Anhydrous tetrahydrofuran (THF)

e Saturated aqueous sodium bicarbonate (NaHCOs)
o Saturated aqueous sodium thiosulfate (Na2S20s3)
e Brine, Anhydrous magnesium sulfate (MgSQOa)

o Ethyl acetate, Hexanes

Procedure:

e LDA Preparation (In-situ):

o To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add
anhydrous THF and cool to -78 °C (acetone/dry ice bath).

o Add freshly distilled diisopropylamine (1.1 equivalents).
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o Slowly add n-BuLi (1.05 equivalents) dropwise. Stir the solution at -78 °C for 15 minutes,
then allow it to warm to O °C for 15 minutes to ensure complete formation of LDA.

e Enolate Formation & Trapping:

o Cool the freshly prepared LDA solution back down to -78 °C.

o Add a solution of 4,4-dimethylcyclohexanone (1.0 equivalent) in anhydrous THF dropwise
over 20 minutes. The rationale for this slow addition is to prevent self-condensation and
maintain kinetic control.

o Stir the resulting mixture at -78 °C for 1 hour to ensure complete formation of the lithium
enolate.

o Add distilled TMSCI (1.2 equivalents) dropwise. Stir for 15 minutes at -78 °C, then allow
the reaction to warm to room temperature over 1 hour. This traps the kinetic enolate as a
stable silyl enol ether.

e Oxidation & Product Isolation:

o Cool the reaction mixture to 0 °C and slowly add solid m-CPBA (1.1 equivalents) in
portions. The choice of m-CPBA is due to its effectiveness in oxidizing silyl enol ethers to
a-siloxy ketones.

o Stir the mixture at 0 °C for 2 hours. Monitor the reaction by TLC until the silyl enol ether is
consumed.

o Quench the reaction by adding saturated Na2S20s solution, followed by saturated
NaHCOs solution.

o Extract the agueous layer with ethyl acetate (3x). Combine the organic layers, wash with
brine, dry over MgSOa4, and concentrate under reduced pressure.

o Dissolve the crude a-siloxy ketone in THF and add TBAF solution (1.2 equivalents). Stir at
room temperature for 1 hour to cleave the silyl ether.

o Quench with water and extract with ethyl acetate. The combined organic layers are
washed, dried, and concentrated.
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o Purify the final product by flash column chromatography (silica gel, hexanes/ethyl acetate
gradient) to yield 2-hydroxy-4,4-dimethylcyclohexan-1-one.

Potential Applications in Drug Development &
Medicinal Chemistry

The cyclohexanone scaffold is a privileged structure in medicinal chemistry, appearing in
numerous bioactive compounds. The presence of both a hydroxyl and a ketone group in 2-
hydroxy-4,4-dimethylcyclohexan-1-one offers multiple points for chemical modification,
making it a versatile starting point for generating compound libraries for drug screening.

e As a Synthetic Intermediate: Optically active hydroxy-cycloalkenones are key precursors in
the synthesis of natural products and pharmaceuticals.[7] The title compound can be readily
converted to such intermediates through dehydration or other functional group
manipulations.

» Antibacterial Drug Discovery: The bacterial cell division protein FtsZ has been validated as a
promising target for new antibacterial agents.[8] Recently, a curcumin analogue featuring a
substituted cyclohexanone core was identified as a potent inhibitor of FtsZ.[8] The structural
motif of 2-hydroxy-4,4-dimethylcyclohexan-1-one could serve as a foundational scaffold
for developing novel FtsZ inhibitors, potentially leading to new classes of antibiotics to
combat multi-drug resistant bacteria.

o Central Nervous System (CNS) Agents: Structurally related a-hydroxy-cyclohexanone
derivatives have been investigated for their potential as antagonists of the NMDA receptor, a
critical target in the treatment of various neurological and psychiatric disorders.[1] The
specific stereochemistry and substitution pattern on the cyclohexanone ring are key
determinants of activity, highlighting the potential for derivatives of this compound in CNS
drug discovery.
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Caption: Drug discovery workflow utilizing the target compound as a scaffold.

Conclusion

2-Hydroxy-4,4-dimethylcyclohexan-1-one represents more than just a chemical structure; it
is a versatile platform for chemical innovation. While it remains a relatively under-explored
molecule on its own, its structural class is of significant interest to synthetic and medicinal
chemists. The reliable synthetic routes, based on fundamental principles of enolate chemistry,
make it an accessible building block. Its potential to serve as a scaffold for novel therapeutics,
particularly in the antibacterial and CNS domains, warrants further investigation. This guide
provides the foundational knowledge for researchers to confidently synthesize, characterize,
and explore the untapped potential of this intriguing a-hydroxy ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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